Cas no 200934-19-6 ((2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• CAS No: 200934-19-6
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 4710451
• Update Time: 2025-10-28

(2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• 2',4,4'-TRIMETHYLCHALCONE
• (E)-1-(2,4-dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C18H18O/c1-13-4-7-16(8-5-13)9-11-18(19)17-10-6-14(2)12-15(17)3/h4-12H,1-3H3/b11-9+
• InChI Key： BQBLDWMZTOEBKD-PKNBQFBNSA-N
• SMILES： O=C(/C=C/C1C=CC(C)=CC=1)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Topological Polar Surface Area: 17.1

Additional information on (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one (CAS No. 200934-19-6)

The compound (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one, identified by its CAS number 200934-19-6, is a specialized organic molecule with significant applications in pharmaceutical and material science research. This α,β-unsaturated ketone derivative is characterized by its unique chalcone structure, which has garnered attention for its potential in drug discovery and functional material design. Researchers are increasingly interested in this compound due to its structural versatility and bioactive properties, making it a subject of numerous scientific investigations.

In recent years, the scientific community has shown growing interest in chalcone derivatives like 200934-19-6, particularly for their antioxidant and anti-inflammatory properties. These characteristics align with current health trends focusing on natural product derivatives and synthetic analogs for therapeutic applications. The compound's extended conjugation system and electron-rich aromatic rings contribute to its interesting photophysical properties, which are valuable for developing organic semiconductors and fluorescent probes.

The synthesis of (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one typically involves a Claisen-Schmidt condensation reaction between appropriate benzaldehyde and acetophenone derivatives. This straightforward synthetic route has made the compound accessible for various research applications. Recent studies have explored its potential as a molecular scaffold for developing new pharmacophores, with particular attention to its structure-activity relationships in biological systems.

From a material science perspective, the 200934-19-6 compound exhibits promising characteristics for optoelectronic applications. Its π-conjugated system allows for efficient charge transfer, making it potentially useful in organic photovoltaic devices and light-emitting diodes (OLEDs). These applications are particularly relevant given the current global focus on sustainable energy solutions and green technology development.

Quality control and characterization of CAS 200934-19-6 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's chemical purity and structural integrity, which are crucial for research applications. The growing demand for high-purity research chemicals has increased interest in reliable synthetic protocols and analytical methods for this compound.

In the context of drug discovery, researchers are investigating the bioavailability and metabolic stability of (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one. These studies are part of broader efforts to develop novel therapeutic agents with improved pharmacokinetic profiles. The compound's modifiable structure allows for the creation of diverse analogs, facilitating structure-optimization studies for specific biological targets.

The commercial availability of 200934-19-6 from specialty chemical suppliers has supported its use in various research projects. However, researchers often seek information about storage conditions, solubility profiles, and handling precautions for this compound. These practical considerations are essential for ensuring experimental reproducibility and research safety in laboratory settings.

Future research directions for CAS 200934-19-6 may include exploring its potential in nanotechnology applications and as a building block for more complex molecular architectures. The compound's structural features make it an interesting candidate for developing molecular sensors and smart materials with responsive properties. These applications align with current scientific trends toward functional materials and molecular engineering.

In conclusion, (2E)-1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)prop-2-en-1-one represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique chemical structure, combined with diverse applicability, ensures continued interest from researchers in medicinal chemistry, materials science, and chemical biology. As research progresses, new applications and derivatives of this compound are likely to emerge, further expanding its scientific importance.